Cas no 1501401-74-6 (3-(1-Methylazetidin-3-yl)propan-1-amine)

• Product Name: 3-(1-Methylazetidin-3-yl)propan-1-amine
• CAS No: 1501401-74-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 6262464
• PubChem ID: 82593752
• Update Time: 2025-07-21

3-(1-Methylazetidin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7320133
• 3-(1-Methylazetidin-3-yl)propan-1-amine
• 1501401-74-6

• Inchi： 1S/C7H16N2/c1-9-5-7(6-9)3-2-4-8/h7H,2-6,8H2,1H3
• InChI Key： VJKITLMBBJGAKO-UHFFFAOYSA-N
• SMILES： N1(C)CC(CCCN)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(1-Methylazetidin-3-yl)propan-1-amine

Comprehensive Overview of 3-(1-Methylazetidin-3-yl)propan-1-amine (CAS No. 1501401-74-6)

3-(1-Methylazetidin-3-yl)propan-1-amine, with the CAS registry number 1501401-74-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, characterized by its unique azetidine ring structure, is increasingly studied for its potential applications in drug discovery and material science. Its molecular framework combines a 1-methylazetidin-3-yl group with a propan-1-amine chain, offering versatile reactivity for synthetic modifications.

In recent years, the demand for azetidine-containing compounds like 3-(1-Methylazetidin-3-yl)propan-1-amine has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a pharmacophore or building block for CNS-targeting drugs, given the azetidine ring's ability to enhance metabolic stability and bioavailability. The compound's amine functionality also makes it a valuable intermediate for coupling reactions, such as amide bond formation or reductive amination.

From a synthetic chemistry perspective, CAS 1501401-74-6 exemplifies the growing trend toward saturated nitrogen heterocycles in medicinal chemistry. Its rigid yet flexible structure addresses key challenges in drug-likeness optimization, a hot topic in AI-driven drug design platforms. Computational studies often highlight such scaffolds for their balanced properties in Lipinski's Rule of Five compliance, making them prime candidates for virtual screening libraries.

The compound's physicochemical properties, including its logP and pKa values, are frequently analyzed in QSAR modeling—a technique dominating recent publications on small molecule therapeutics. These analyses align with industry demands for compounds that bridge the gap between traditional organic molecules and next-generation biologics. Notably, the 1-methylazetidine moiety contributes to reduced cytochrome P450 inhibition risks compared to larger N-heterocycles, a critical consideration in modern ADMET profiling.

In material science applications, 3-(1-Methylazetidin-3-yl)propan-1-amine serves as a precursor for functionalized polymers. Its dual reactivity allows incorporation into epoxy resins or polyurethane systems, where the amine group participates in crosslinking reactions. This aligns with sustainable chemistry initiatives seeking alternatives to bisphenol-A derivatives—a major focus area in green chemistry forums and patent filings since 2020.

Analytical characterization of 1501401-74-6 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound's relevance in quality control workflows. The methyl group's proton signals at ~2.3 ppm in ¹H NMR spectra provide distinct fingerprints for purity verification—a crucial step given the compound's use in high-throughput screening platforms. These methodologies resonate with current industry emphasis on quality-by-design (QbD) principles.

Market intelligence indicates rising patent activity around azetidine derivatives between 2021-2023, particularly in therapeutic areas like neurological disorders and inflammatory conditions. While 3-(1-Methylazetidin-3-yl)propan-1-amine itself may not be clinically approved, its structural analogs appear in several investigational new drug (IND) applications. This positions the compound as a valuable chemical probe for target validation studies—an area gaining traction in translational research programs.

From a regulatory standpoint, the compound's GHS classification data and SDS documentation emphasize standard laboratory handling protocols. Its stability under inert atmospheres and compatibility with common protecting group strategies (e.g., Boc or Fmoc) make it adaptable to automated synthesis platforms—a feature increasingly demanded in flow chemistry applications. These attributes contribute to its inclusion in commercial building block catalogues from major suppliers.

Emerging research explores the compound's potential in catalysis, where its tertiary amine group could participate in asymmetric transformations. Such applications align with the pharmaceutical industry's push toward chiral synthesis methods that reduce waste generation. Computational models suggest the azetidine ring's constrained geometry might induce unique stereoelectronic effects—a hypothesis driving current mechanistic studies in academic journals.

In conclusion, 3-(1-Methylazetidin-3-yl)propan-1-amine (1501401-74-6) represents a multifaceted compound bridging diverse scientific disciplines. Its structural features address contemporary needs in rational drug design, green materials, and catalytic innovation, ensuring its continued relevance across chemical enterprises. As analytical techniques and synthetic methodologies advance, this azetidine derivative will likely maintain its status as a valuable asset in both discovery pipelines and industrial applications.